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Compound of Interest

Compound Name: Alibendol

Cat. No.: B1195274 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the known synonyms and alternative names for the

chemical compound Alibendol. It also addresses the current landscape of publicly available

scientific data regarding its mechanism of action, experimental protocols, and associated

signaling pathways.

Synonyms and Alternative Names for Alibendol
Alibendol is a chemical compound identified by several names and identifiers across various

databases and suppliers. A comprehensive list of these is provided below for clear identification

and cross-referencing in research and development activities.
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Category Name/Identifier

Chemical Name
5-Allyl-N-(2-hydroxyethyl)-3-

methoxysalicylamide[1]

2-hydroxy-N-(2-hydroxyethyl)-3-methoxy-5-(2-

propen-1-yl)-benzamide[2]

5-Allyl-2-hydroxy-3-methoxy-N-(β-

hydroxyethyl)benzamide[2]

Benzamide, 2-hydroxy-N-(2-hydroxyethyl)-3-

methoxy-5-(2-propen-1-yl)-[2]

Brand Name Cebera[1]

Other Names Ailbendol

Bendylite

Alivex

Code Names H-3774

fc54

PC-54

EB 1856

CAS Number 26750-81-2

EC Number 247-960-9

PubChem CID 71916

MDL Number MFCD00865165

Technical Data and Experimental Protocols
A thorough review of scientific literature and publicly accessible databases reveals a significant

lack of in-depth technical data for Alibendol. While the compound is consistently identified as a

choleretic and antispasmodic agent, there is a notable absence of published experimental
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studies detailing its specific mechanisms of action, pharmacokinetic and pharmacodynamic

profiles, and clinical trial data.

One source describes Alibendol as a non-steroidal anti-inflammatory drug (NSAID) that

functions through the inhibition of cyclooxygenase (COX) enzymes and modulation of the

immune response. However, this information appears to be an outlier and is not substantiated

by more rigorous scientific literature. Another source erroneously conflates Alibendol with

Albendazole, an anthelmintic drug with a distinct mechanism of action involving the inhibition of

tubulin polymerization. This highlights the potential for confusion in the available information.

Due to the scarcity of specific research on Alibendol, this guide cannot provide the following

as requested:

Quantitative Data Tables: No peer-reviewed studies presenting quantitative data on the

efficacy, potency, or other pharmacological parameters of Alibendol were identified.

Detailed Experimental Protocols: Without published studies, it is not possible to provide

detailed methodologies for key experiments related to Alibendol.

Signaling Pathway Diagrams: The specific signaling pathways through which Alibendol
exerts its choleretic and antispasmodic effects have not been elucidated in the available

literature. Therefore, the creation of accurate diagrams using Graphviz is not feasible.

Conclusion
Alibendol is a defined chemical entity with a number of synonyms and identifiers. It is

generally classified as a choleretic and antispasmodic agent. However, there is a significant

dearth of publicly available, in-depth scientific research on this compound. For researchers,

scientists, and drug development professionals, this indicates that any investigation into the

therapeutic potential of Alibendol would require foundational in vitro and in vivo studies to

establish its pharmacological profile and mechanism of action. The existing information is

insufficient to support advanced development without such fundamental research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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